Cas no 581813-01-6 (ISOQUINOLINE, 5-ISOCYANATO-3-METHYL-)

• Product Name: ISOQUINOLINE, 5-ISOCYANATO-3-METHYL-
• CAS No: 581813-01-6
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 3450347
• PubChem ID: 22228382
• Update Time: 2025-04-21

ISOQUINOLINE, 5-ISOCYANATO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLINE, 5-ISOCYANATO-3-METHYL-
• 581813-01-6
• DB-087464
• CVHZEQDQDMDUHT-UHFFFAOYSA-N
• 5-isocyanato-3-methylisoquinoline
• SCHEMBL1862522
• 3-methyl-5-isocyanato-isoquinoline

• Inchi： 1S/C11H8N2O/c1-8-5-10-9(6-12-8)3-2-4-11(10)13-7-14/h2-6H,1H3
• InChI Key： CVHZEQDQDMDUHT-UHFFFAOYSA-N
• SMILES： C1C2=C(C(N=C=O)=CC=C2)C=C(C)N=1

Computed Properties

• Exact Mass: 184.064
• Monoisotopic Mass: 184.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3A^2
• XLogP3: 3.3